Cas no 62775-18-2 (1H-Indazole-4,5-dione, 6,7-dihydro-3,6,6-trimethyl-)

1H-Indazole-4,5-dione, 6,7-dihydro-3,6,6-trimethyl- structure
62775-18-2 structure
Product Name:1H-Indazole-4,5-dione, 6,7-dihydro-3,6,6-trimethyl-
CAS No:62775-18-2
MF:C10H12N2O2
MW:192.214482307434
CID:431645
PubChem ID:4450581
Update Time:2025-04-19

1H-Indazole-4,5-dione, 6,7-dihydro-3,6,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole-4,5-dione, 6,7-dihydro-3,6,6-trimethyl-
    • 3,6,6-trimethyl-2,7-dihydroindazole-4,5-dione
    • AKOS024350756
    • DTXSID70403423
    • 62775-18-2
    • Inchi: 1S/C10H12N2O2/c1-5-7-6(12-11-5)4-10(2,3)9(14)8(7)13/h4H2,1-3H3,(H,11,12)
    • InChI Key: MCFCOCDPTUAHDA-UHFFFAOYSA-N
    • SMILES: O=C1C(C2=C(C)NN=C2CC1(C)C)=O

Computed Properties

  • Exact Mass: 192.08996
  • Monoisotopic Mass: 192.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 62.8Ų

Experimental Properties

  • PSA: 62.82
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